Cas no 1622840-75-8 (1-(5-bromofuran-2-yl)pyrrolidine)

• Product Name: 1-(5-bromofuran-2-yl)pyrrolidine
• CAS No: 1622840-75-8
• MF: C₈H₁₀BrNO
• MW: 216.07510137558
• CID: 5925166
• PubChem ID: 130132003
• Update Time: 2025-10-31

1-(5-bromofuran-2-yl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(pyrrolidino)furan
• Pyrrolidine, 1-(5-bromo-2-furanyl)-
• 1-(5-bromofuran-2-yl)pyrrolidine
• 1622840-75-8
• EN300-1895106

• Inchi： 1S/C8H10BrNO/c9-7-3-4-8(11-7)10-5-1-2-6-10/h3-4H,1-2,5-6H2
• InChI Key： IWHYEFQKPXEACW-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Br)O2)CCCC1

Computed Properties

• Exact Mass: 214.99458g/mol
• Monoisotopic Mass: 214.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 16.4Ų

Experimental Properties

• Density: 1.511±0.06 g/cm3(Predicted)
• Boiling Point: 272.0±25.0 °C(Predicted)
• pka: 5.04±0.20(Predicted)

Additional information on 1-(5-bromofuran-2-yl)pyrrolidine

Professional Introduction to Compound with CAS No. 1622840-75-8 and Product Name: 1-(5-bromofuran-2-yl)pyrrolidine

The compound with the CAS number 1622840-75-8 and the product name 1-(5-bromofuran-2-yl)pyrrolidine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, featuring a pyrrolidine ring linked to a 5-bromofuran moiety, has garnered considerable attention due to its versatile structural framework and potential applications in drug discovery. The unique combination of these two functional groups makes it a valuable intermediate for synthesizing novel bioactive molecules.

In recent years, the pharmaceutical industry has witnessed a surge in the development of small-molecule drugs targeting various therapeutic areas, including oncology, neurology, and infectious diseases. Among these, 1-(5-bromofuran-2-yl)pyrrolidine has emerged as a promising scaffold for designing compounds with enhanced pharmacological properties. The presence of the bromine atom on the furan ring introduces reactivity that can be exploited in further derivatization, allowing chemists to tailor the molecule for specific biological activities.

One of the most compelling aspects of this compound is its potential as a building block for kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and dysregulation of these pathways is often associated with various diseases, particularly cancer. By incorporating the 1-(5-bromofuran-2-yl)pyrrolidine moiety into kinase inhibitors, researchers can achieve high selectivity and potency. Recent studies have demonstrated that derivatives of this compound exhibit inhibitory effects on several kinases, making them attractive candidates for further development.

Moreover, the 5-bromofuran group provides a handle for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely used in medicinal chemistry to construct complex molecular architectures. These reactions allow for the introduction of diverse substituents at strategic positions within the molecule, enhancing its pharmacological profile. For instance, researchers have utilized these transformations to develop analogs of 1-(5-bromofuran-2-yl)pyrrolidine that exhibit improved solubility and bioavailability.

The compound's relevance extends beyond kinase inhibition. Emerging evidence suggests that it may also have applications in addressing neurological disorders. The pyrrolidine ring is a common motif in drugs targeting central nervous system (CNS) diseases due to its ability to interact with specific receptors and ion channels. By combining this with the 5-bromofuran moiety, scientists have synthesized novel compounds that show promise in preclinical models of neurodegenerative diseases such as Alzheimer's and Parkinson's.

From a synthetic chemistry perspective, 1-(5-bromofuran-2-yl)pyrrolidine offers an excellent opportunity to explore innovative methodologies. The bromine atom on the furan ring can be selectively modified using palladium-catalyzed cross-coupling reactions, enabling the construction of polycyclic structures with intricate connectivity. These techniques have been instrumental in generating highly functionalized derivatives that exhibit unique biological activities. For example, recent reports highlight the use of this compound in generating libraries of diversified scaffolds for high-throughput screening (HTS) campaigns.

The growing interest in this compound is also driven by its compatibility with modern drug discovery platforms. High-throughput screening (HTS) and structure-based drug design (SBDD) rely on readily available building blocks like 1-(5-bromofuran-2-yl)pyrrolidine to rapidly identify lead compounds. Its well-defined reactivity profile and ease of functionalization make it an ideal candidate for such approaches. Additionally, computational modeling studies have shown that this scaffold can effectively bind to target proteins, providing insights into its potential as a drug candidate.

In conclusion, 1-(5-bromofuran-2-yl)pyrrolidine (CAS No. 1622840-75-8) represents a cornerstone in modern pharmaceutical research. Its unique structural features and reactivity make it a versatile intermediate for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of drug discovery efforts in the coming years.